![molecular formula C13H21N3O3 B10893383 4-[[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methyl](methyl)amino]-4-oxobutanoic acid](/img/structure/B10893383.png)
4-[[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methyl](methyl)amino]-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methylamino]-4-oxobutanoic acid is a complex organic compound featuring a pyrazole ring, which is known for its diverse pharmacological properties. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential therapeutic applications and unique chemical structure.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methylamino]-4-oxobutanoic acid typically involves the following steps:
Formation of the Pyrazole Ring: The pyrazole ring is synthesized through the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives.
Alkylation: The pyrazole ring is then alkylated using ethyl and methyl groups under basic conditions.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
4-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methylamino]-4-oxobutanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrazole ring.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted pyrazole derivatives.
Scientific Research Applications
4-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methylamino]-4-oxobutanoic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an enzyme inhibitor due to its pyrazole moiety.
Medicine: Explored for its anti-inflammatory and anticancer properties.
Industry: Utilized in the development of new materials with specific chemical properties.
Mechanism of Action
The mechanism of action of 4-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methylamino]-4-oxobutanoic acid involves its interaction with specific molecular targets:
Comparison with Similar Compounds
Similar Compounds
3,5-Dimethyl-1H-pyrazole: Shares the pyrazole core but lacks the additional functional groups.
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid: Similar structure but with a carboxylic acid group instead of the amino and oxobutanoic acid groups.
Uniqueness
4-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-YL)methylamino]-4-oxobutanoic acid is unique due to its combination of functional groups, which confer specific chemical reactivity and biological activity not seen in simpler pyrazole derivatives .
Properties
Molecular Formula |
C13H21N3O3 |
---|---|
Molecular Weight |
267.32 g/mol |
IUPAC Name |
4-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl-methylamino]-4-oxobutanoic acid |
InChI |
InChI=1S/C13H21N3O3/c1-5-16-10(3)11(9(2)14-16)8-15(4)12(17)6-7-13(18)19/h5-8H2,1-4H3,(H,18,19) |
InChI Key |
LSOKPPBHDJFRIN-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=C(C(=N1)C)CN(C)C(=O)CCC(=O)O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.